Cas no 1000289-40-6 (2-Amino-5,7-dibromobenzothiazole)

• Product Name: 2-Amino-5,7-dibromobenzothiazole
• CAS No: 1000289-40-6
• MF: C₇H₄Br₂N₂S
• MW: 307.993058204651
• CID: 2124651
• PubChem ID: 57813689
• Update Time: 2025-05-26

2-Amino-5,7-dibromobenzothiazole Chemical and Physical Properties

Names and Identifiers

• 5,7-dibromobenzo[d]thiazol-2-amine
• 5,7-dibromo-1,3-benzothiazol-2-amine
• 5,7-Dibromobenzothiazol-2-ylamine
• 5,7-Dibromo-2-benzothiazolamine
• 2-BenzothiazolaMine, 5,7-dibroMo-
• DA-16601
• 1000289-40-6
• SCHEMBL219725
• DTXSID20727984
• 2-Amino-5,7-dibromobenzothiazole
• 5,7-Dibromo-benzothiazol-2-ylamine
• NBNMHIGTHJFJAH-UHFFFAOYSA-N

• Inchi： 1S/C7H4Br2N2S/c8-3-1-4(9)6-5(2-3)11-7(10)12-6/h1-2H,(H2,10,11)
• InChI Key： NBNMHIGTHJFJAH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1SC(N)=N2)Br

Computed Properties

• Exact Mass: 307.84415Da
• Monoisotopic Mass: 305.84619Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 2.185±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.046 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-Amino-5,7-dibromobenzothiazole

Introduction to 2-Amino-5,7-dibromobenzothiazole (CAS No. 1000289-40-6)

2-Amino-5,7-dibromobenzothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1000289-40-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This heterocyclic aromatic molecule features a benzothiazole core substituted with amino and bromine atoms at specific positions, making it a versatile scaffold for the development of novel bioactive agents.

The structural motif of 2-amino-5,7-dibromobenzothiazole combines the electron-withdrawing properties of the bromine atoms with the nitrogen-rich environment provided by the amino group and the benzothiazole ring. This unique combination facilitates diverse chemical transformations and interactions with biological targets, positioning it as a valuable intermediate in synthetic chemistry. The presence of two bromine atoms at the 5- and 7-positions enhances its reactivity, enabling further functionalization through cross-coupling reactions, nucleophilic substitutions, and other palladium-catalyzed processes.

In recent years, 2-amino-5,7-dibromobenzothiazole has been explored as a key building block in the synthesis of pharmacophores targeting various therapeutic areas. Its benzothiazole core is a well-known pharmacological scaffold found in numerous drugs with antimicrobial, antiviral, anticancer, and anti-inflammatory properties. The introduction of bromine substituents not only modifies the electronic properties of the molecule but also introduces potential binding sites for enzymes and receptors.

One of the most compelling aspects of 2-amino-5,7-dibromobenzothiazole is its utility in generating structurally diverse derivatives through modular synthetic strategies. Researchers have leveraged this compound to develop novel inhibitors of kinases, transcription factors, and other enzymes implicated in diseases such as cancer and neurodegeneration. The amino group at the 2-position serves as a handle for further derivatization, allowing chemists to introduce various functional groups while maintaining the core pharmacophore.

Recent studies have highlighted the potential of 2-amino-5,7-dibromobenzothiazole in designing small-molecule probes for biochemical assays. Its ability to interact with specific biological targets makes it an ideal candidate for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. Additionally, its brominated structure enhances its suitability for crystallographic studies, providing insights into molecular recognition mechanisms at an atomic level.

The synthesis of 2-amino-5,7-dibromobenzothiazole typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include bromination strategies on a benzothiazole derivative followed by selective amination. Advanced synthetic techniques such as transition-metal catalysis have been employed to improve yields and regioselectivity. The optimization of these synthetic routes is crucial for large-scale production and cost-effective pharmaceutical applications.

The pharmacological profile of derivatives derived from 2-amino-5,7-dibromobenzothiazole has been extensively studied in preclinical models. Initial investigations have revealed promising activities against certain cancer cell lines, where the bromine substituents contribute to enhanced binding affinity to target proteins. Furthermore, computational modeling has been used to predict binding modes and optimize lead structures based on virtual screening data.

In conclusion,2-amino-5,7-dibromobenzothiazole (CAS No. 1000289-40-6) represents a significant advancement in medicinal chemistry due to its structural versatility and biological relevance. Its role as a key intermediate in drug discovery underscores its importance in modern pharmaceutical research. As new synthetic methodologies and computational tools continue to emerge,2-amino-5,7-dibromobenzothiazole will likely remain at the forefront of efforts to develop next-generation therapeutic agents.